Cas no 101828-21-1 (Butenafine)

Butenafine is a synthetic benzylamine antifungal agent with broad-spectrum activity against dermatophytes, yeasts, and molds. Its primary mechanism of action involves inhibition of squalene epoxidase, a key enzyme in ergosterol biosynthesis, leading to fungal cell membrane disruption. Butenafine exhibits potent fungicidal and fungistatic effects, particularly against Trichophyton, Microsporum, and Epidermophyton species. Its lipophilic properties enhance skin penetration, ensuring sustained localized action. Clinically, it is used topically for treating tinea infections, including athlete's foot, jock itch, and ringworm. Butenafine demonstrates higher efficacy and longer post-treatment residual activity compared to older antifungals like tolnaftate, with minimal systemic absorption and low irritation potential. Its stability and favorable pharmacokinetic profile make it a reliable choice for dermatological antifungal therapy.
Butenafine structure
Butenafine structure
Product Name:Butenafine
CAS No:101828-21-1
MF:C23H27N
MW:317.46718621254
MDL:MFCD00865577
CID:62258
PubChem ID:2484
Update Time:2025-05-19

Butenafine Chemical and Physical Properties

Names and Identifiers

    • Butenafine
    • 1-(4-tert-butylphenyl)-N-methyl-N-(naphthalen-1-ylmethyl)methanamine
    • Butenafina
    • Butenafina [INN-Spanish]
    • Butenafine [INN]
    • Butenafine HCL
    • Butenafinum
    • Butenafinum [INN-Latin]
    • Mentax
    • N-(p-tert-Butylbenzyl)-N-methyl-1-naphthalenemethylamine
    • N-Methyl-N-(naphthalen-1-ylmethyl)-1-(4-tert-butylphenyl)methanamine
    • But·Nafine
    • 4-tert-Butylbenzylmethyl 1-naphtylmethylamine
    • (4-tert-butylbenzyl)-methyl-(1-naphthylmethyl)amine
    • N-methyl-N-(4-methylbenzyl)-N-(1-naphthylmethyl)amine
    • N-(4-tert-Butylbenzyl)-N-methyl-1-naphthalenemethanamine
    • 1-NaphthaleneMethanaMine,N-[[4-(1,1-diMethylethyl)phenyl]Methyl]-N-Methyl-
    • SCHEMBL65526
    • CHEBI:3238
    • SpecPlus_000920
    • DL-101
    • BDBM50436713
    • NCGC00159511-03
    • CAS-101828-21-1
    • N-(4-tert-butylbenzyl)-N-methyl-1-(naphthalen-1-yl)methanamine
    • SR-05000001448-2
    • 4-tert-butylbenzyl(methyl)(1-naphthalenemethyl)amine
    • Butenafinum (INN-Latin)
    • D01AE23
    • N-p-tert-Butylbenzyl-N-methyl-1-naphthalenemethylamine
    • (4-tert-Butyl-benzyl)-methyl-naphthalen-1-ylmethyl-amine
    • 101828-21-1 (free base)
    • Mentax-TC
    • Butenafina (INN-Spanish)
    • CHEMBL990
    • DB01091
    • Q850729
    • NCGC00159511-04
    • AB00053744_03
    • BUTENAFINE [WHO-DD]
    • NCGC00159511-02
    • J-000500
    • HMS2089O04
    • KBio2_002033
    • NS00068556
    • DivK1c_007016
    • AB00053744-02
    • (4-tert-butylphenyl)-N-methyl-N-(naphthalen-1-ylmethyl)methanamine
    • DTXCID5020657
    • AS-13357
    • Spectrum_001553
    • 91Y494NL0X
    • Tox21 111729
    • 1-Naphthalenemethanamine, N-[[4-(1,1-dimethylethyl)phenyl]methyl]-N-methyl-
    • N-methyl-N-(4'-t-butylbenzyl)-1-naphthylmethylamine
    • Butenafine (INN)
    • D07596
    • DTXSID7040657
    • Tox21_111729_1
    • N-(4-(tert-Butyl)benzyl)-N-methyl-1-(naphthalen-1-yl)methanamine
    • N-[[4-(1,1-Dimethylethyl)phenyl]methyl]-N-methyl-1-naphthalenemethanamine
    • BUTENAFINE [VANDF]
    • SR-05000001448-1
    • Butenafine [INN:BAN]
    • AC-13296
    • 101828-21-1
    • KBio2_007169
    • BIDD:GT0236
    • 4-tert-Butylbenzyl(methyl)(1-naphthalenemethyl)amine;4-tert-Butylbenzyl(methyl)(1-naphthalenemethyl)amine
    • BUTENAFINE [MI]
    • AKOS015894905
    • UNII-91Y494NL0X
    • FT-0631018
    • SR-05000001448
    • KBio1_001960
    • C08067
    • KBioSS_002033
    • CS-0063358
    • HY-114518
    • 1-(4-tert-butylphenyl)-N-methyl-N-(1-naphthylmethyl)methanamine
    • KBio2_004601
    • [(4-tert-butylphenyl)methyl](methyl)[(naphthalen-1-yl)methyl]amine
    • A854882
    • EN300-22438020
    • Tox21_111729
    • [(4-tert-butylphenyl)methyl](methyl)(naphthalen-1-ylmethyl)amine
    • s5944
    • Butenafine; 1-Naphthalenemethanamine, N-[[4-(1,1-dimethylethyl)phenyl]methyl]-N-methyl-; N-[[4-(1,1-Dimethylethyl)phenyl]methyl]-N-methyl-1-naphthalenemethanamine; Butenafine
    • BRD-K90630139-003-05-9
    • G78302
    • MDL: MFCD00865577
    • Inchi: 1S/C23H27N/c1-23(2,3)21-14-12-18(13-15-21)16-24(4)17-20-10-7-9-19-8-5-6-11-22(19)20/h5-15H,16-17H2,1-4H3
    • InChI Key: ABJKWBDEJIDSJZ-UHFFFAOYSA-N
    • SMILES: N(C)(CC1=CC=CC2C=CC=CC1=2)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 317.21400
  • Monoisotopic Mass: 317.214
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 3.2A^2

Experimental Properties

  • Color/Form: NA
  • Density: 1.032
  • Melting Point: Not available
  • Boiling Point: 426.1°Cat760mmHg
  • Flash Point: 187.7°C
  • PSA: 3.24000
  • LogP: 5.76930

Butenafine Customs Data

  • HS CODE:2921199090
  • Customs Data:

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Butenafine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B690338-10mg
Butenafine
101828-21-1
10mg
$ 75.00 2023-04-18
TRC
B690338-25mg
Butenafine
101828-21-1
25mg
$ 138.00 2023-04-18
TRC
B690338-50mg
Butenafine
101828-21-1
50mg
$ 219.00 2023-04-18
TRC
B690338-100mg
Butenafine
101828-21-1
100mg
$ 316.00 2023-04-18
DC Chemicals
DCAPI1407-100 mg
Butenafine
101828-21-1 >99%
100mg
$200.0 2022-03-01
DC Chemicals
DCAPI1407-250 mg
Butenafine
101828-21-1 >99%
250mg
$400.0 2022-03-01
DC Chemicals
DCAPI1407-1 g
Butenafine
101828-21-1 >99%
1g
$800.0 2022-03-01
S e l l e c k ZHONG GUO
S5944-25mg
Butenafine
101828-21-1 99.72%
25mg
¥876.8 2023-09-15
TRC
B690338-250mg
Butenafine
101828-21-1
250mg
$ 800.00 2023-09-08
DC Chemicals
DCAPI1407-100mg
Butenafine
101828-21-1 >99%
100mg
$200.0 2023-09-15

Additional information on Butenafine

Butenafine (CAS No. 101828-21-1): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Butenafine (CAS No. 101828-21-1) is a synthetic antifungal agent widely recognized for its efficacy in treating superficial fungal infections. Belonging to the class of benzylamine antifungals, it exhibits potent activity against dermatophytes, yeasts, and molds. This compound has gained significant attention in both pharmaceutical and dermatological fields due to its broad-spectrum antifungal properties and favorable safety profile.

The chemical structure of Butenafine hydrochloride features a unique combination of a benzylamine moiety and a naphthalene ring, which contributes to its mechanism of action. As a squalene epoxidase inhibitor, it disrupts ergosterol biosynthesis in fungal cell membranes, leading to cell death. This targeted mechanism makes it highly effective against common fungal pathogens like Trichophyton rubrum and Candida albicans.

In clinical applications, Butenafine cream has become a first-line treatment for athlete's foot (tinea pedis), jock itch (tinea cruris), and ringworm (tinea corporis). Its superior skin penetration and prolonged residual activity allow for once-daily application, significantly improving patient compliance compared to older antifungal agents. Recent studies have also explored its potential in treating onychomycosis (nail fungal infections) when combined with nail penetration enhancers.

The global market for Butenafine-based products has shown steady growth, particularly in regions with high humidity and tropical climates where fungal infections are prevalent. Pharmaceutical companies are developing innovative formulations, including Butenafine spray and Butenafine gel, to expand its application scope. The compound's patent expiration has led to increased availability of generic versions, making antifungal treatment more accessible worldwide.

From a manufacturing perspective, Butenafine synthesis involves multi-step organic reactions starting from 4-tert-butylbenzyl chloride. The production process requires strict quality control to ensure high purity, as impurities may affect the compound's stability and therapeutic efficacy. Analytical methods like HPLC analysis of Butenafine are routinely employed to verify product quality in pharmaceutical preparations.

Recent research trends focus on enhancing Butenafine bioavailability through novel drug delivery systems. Scientists are investigating nanoparticle-loaded Butenafine and Butenafine-loaded micelles to improve skin permeation and reduce treatment duration. These advancements address common patient concerns about lengthy antifungal therapy and recurrence rates.

Safety evaluations confirm that Butenafine side effects are generally mild, with localized irritation being the most frequently reported adverse reaction. Unlike systemic antifungals, topical Butenafine hydrochloride 1% shows minimal systemic absorption, making it suitable for long-term use in chronic fungal conditions. However, healthcare providers recommend monitoring for potential allergic reactions in sensitive individuals.

Environmental considerations regarding Butenafine disposal have gained attention in pharmaceutical waste management. While the compound demonstrates low ecotoxicity, proper handling procedures are essential to prevent environmental contamination. Regulatory agencies worldwide maintain strict guidelines for Butenafine manufacturing and environmental discharge limits.

Comparative studies between Butenafine vs Terbinafine and other allylamine antifungals reveal distinct advantages in terms of cure rates and cost-effectiveness. The compound's unique pharmacokinetic profile, including its fungicidal (rather than fungistatic) activity at low concentrations, positions it as a valuable option in antifungal therapy protocols.

Future developments in Butenafine research may explore its potential synergistic effects with other antimicrobial agents. Preliminary studies suggest enhanced activity when combined with certain azoles against resistant fungal strains. Such combinations could address the growing challenge of antifungal resistance in clinical settings.

For healthcare professionals and patients seeking reliable information, understanding Butenafine mechanism of action and proper application techniques remains crucial. Educational initiatives emphasize complete treatment courses to prevent recurrence, as premature discontinuation represents a common cause of therapeutic failure in fungal infections.

The pharmaceutical industry continues to innovate with Butenafine formulation technologies, including sustained-release systems and combination products with anti-inflammatory components. These developments aim to address comorbid conditions like inflammation associated with chronic fungal infections while improving overall treatment outcomes.

In regulatory aspects, Butenafine approval status varies by region, with most countries classifying it as an over-the-counter medication for topical use. Recent pharmacovigilance data supports its continued use, with no significant safety concerns emerging from post-marketing surveillance studies.

From a consumer perspective, frequently searched questions include "how long does Butenafine take to work" and "is Butenafine safe during pregnancy." Clinical evidence suggests visible improvement typically occurs within 1-2 weeks of treatment, while safety data indicates minimal risk with proper topical application, though consultation with healthcare providers is always recommended.

Emerging markets show particular interest in Butenafine price comparison between brand-name and generic versions. Cost-benefit analyses generally favor generic products, with comparable efficacy profiles but significant price differences that improve treatment accessibility in resource-limited settings.

As antifungal research progresses, Butenafine clinical trials continue to explore new indications and formulations. Ongoing studies investigate its potential in veterinary medicine and novel applications beyond dermatology, reflecting the compound's versatility and continued relevance in antimicrobial therapy.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.